![molecular formula C12H11N3O2 B2970347 N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide CAS No. 2249022-46-4](/img/structure/B2970347.png)
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide, also known as compound 1, is a chemical compound that has gained attention in the scientific community due to its potential uses in various fields of research.
Mechanism of Action
The mechanism of action of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide involves its ability to bind to specific proteins and inhibit their function. For example, studies have shown that it can bind to the protein Bcl-2, which is involved in the regulation of apoptosis, and induce cell death in cancer cells.
Biochemical and Physiological Effects
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of protein-protein interactions, and the detection of protein conformational changes.
Advantages and Limitations for Lab Experiments
One advantage of using N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide in lab experiments is its ability to selectively bind to specific proteins, making it a useful tool for studying protein function. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide in scientific research. One potential direction is the development of more specific and potent analogs for use as anticancer agents. Another direction is the use of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide as a tool for studying protein-protein interactions in various biological processes. Additionally, further research is needed to fully understand the mechanism of action of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide and its potential uses in other fields of research.
Synthesis Methods
The synthesis of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide involves the reaction of 2-oxo-1,3-dihydroindole-3-acetic acid with cyanomethyl bromide in the presence of a base such as triethylamine. The resulting N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide is then purified using column chromatography to obtain the final product.
Scientific Research Applications
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide has been used in various scientific research applications, including as a potential anticancer agent, an inhibitor of protein-protein interactions, and a fluorescent probe for detecting protein conformational changes.
properties
IUPAC Name |
N-(cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c13-5-6-14-11(16)7-9-8-3-1-2-4-10(8)15-12(9)17/h1-4,9H,6-7H2,(H,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZRNQZZWCXVTOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.